Cas no 916420-51-4 (3-Methyl-5-(trifluoromethoxy)benzoic acid)

• Product Name: 3-Methyl-5-(trifluoromethoxy)benzoic acid
• CAS No: 916420-51-4
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• MDL: MFCD08741402
• CID: 1029272
• PubChem ID: 26985612
• Update Time: 2025-04-20

3-Methyl-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(trifluoromethoxy)benzoic acid
• CS-0315395
• JS-4604
• 3-Methyl-5-(trifluoromethoxy)benzoicacid
• 916420-51-4
• DTXSID50650453
• AKOS015956785
• MFCD08741402
• SCHEMBL2569605
• DB-152123
• 5-(Trifluoromethoxy)-m-toluic acid, 3-Carboxy-5-(trifluoromethoxy)toluene

• MDL： MFCD08741402
• Inchi： 1S/C9H7F3O3/c1-5-2-6(8(13)14)4-7(3-5)15-9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： OCLLNMRZSFBMBJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=O)O)=CC(C)=C1)(F)F

Computed Properties

• Exact Mass: 220.03472857g/mol
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids